(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride
Overview
Description
“(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride” is an organic compound with the molecular formula C11H15Cl2N . It has a molecular weight of 232.15 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a butan-2-yl group, a 2,6-dichlorophenyl group, and a methylamine group . The exact structure would require more specific information such as NMR, HPLC, LC-MS, UPLC data .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 232.15 . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources .Scientific Research Applications
Identification and Spectroscopic Analysis
Research on novel hydrochloride salts of cathinones, including substances with similar structural features to "(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride," highlights the use of spectroscopic studies for identification. These studies employ techniques like GC-MS, IR, NMR, and X-ray diffraction to examine the properties of new compounds (Nycz et al., 2016).
Aminolysis Reactions
Aminolysis of related compounds in the presence of various amines under specific conditions indicates the importance of the amino group's steric effects and the reaction medium's dielectric permittivity. This research provides insights into the chemical reactivity and potential applications of similar amines in synthetic chemistry (Novakov et al., 2017).
Structural and Spectral Characterizations
The synthesis and characterization of butyrate and 1,3-dioxane derivatives demonstrate the significance of steric effects on the formation of by-products in chemical reactions. Such studies are crucial for understanding the chemical behavior and potential uses of similar compounds in organic synthesis (Huang, Chu, & Xu, 2008).
Interaction with Amines
Investigations into the interaction of protonated dyes with amines in organic solvents shed light on the binding constants and base order, providing valuable information for the development of chemical sensors and the study of dye-amine interactions in various solvents (Ribeiro et al., 2011).
Antagonistic Properties
Research on antagonists of human receptors, such as the CCR5 receptor, involving compounds with structural similarities, indicates potential applications in developing therapeutic agents. The study of structure-activity relationships helps in the optimization of drug candidates (Finke et al., 2001).
Properties
IUPAC Name |
N-[(2,6-dichlorophenyl)methyl]butan-2-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2N.ClH/c1-3-8(2)14-7-9-10(12)5-4-6-11(9)13;/h4-6,8,14H,3,7H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAVAORDFZRENSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC1=C(C=CC=C1Cl)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl3N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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